Cas no 1158410-33-3 (1-(2-methyl-1H-imidazol-1-yl)acetone hydrochloride)

1-(2-Methyl-1H-imidazol-1-yl)acetone hydrochloride is a versatile chemical intermediate with a molecular formula of C7H11ClN2O. This compound features a reactive imidazole moiety linked to an acetone derivative, making it valuable for synthesizing pharmaceuticals, agrochemicals, and specialty chemicals. The hydrochloride salt enhances its stability and solubility, facilitating handling and storage. Its structural properties allow for selective modifications, enabling applications in heterocyclic chemistry and drug development. The compound's purity and well-defined reactivity profile ensure consistent performance in synthetic routes. It is particularly useful in the preparation of biologically active molecules, including potential enzyme inhibitors or receptor ligands, due to the imidazole ring's role in coordination and hydrogen bonding.

1-(2-methyl-1H-imidazol-1-yl)acetone hydrochloride structure

1158410-33-3 structure

Product Name:1-(2-methyl-1H-imidazol-1-yl)acetone hydrochloride

CAS No:1158410-33-3

MF:C₇H₁₁ClN₂O

MW:174.628040552139

MDL:MFCD15176469

CID:4573998

Update Time:2025-07-02

1-(2-methyl-1H-imidazol-1-yl)acetone hydrochloride Chemical and Physical Properties

Names and Identifiers

- 1-(2-methyl-1H-imidazol-1-yl)acetone hydrochloride
- MDL： MFCD15176469
- Inchi： 1S/C7H10N2O.ClH/c1-6(10)5-9-4-3-8-7(9)2;/h3-4H,5H2,1-2H3;1H
- InChI Key： JAWONSGXDADYFJ-UHFFFAOYSA-N
- SMILES： C(N1C(C)=NC=C1)C(C)=O.[H]Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2

1-(2-methyl-1H-imidazol-1-yl)acetone hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB267012-1 g	1-(2-Methyl-1H-imidazol-1-yl)acetone hydrochloride	1158410-33-3		1g	€128.10	2023-04-26
abcr	AB267012-5 g	1-(2-Methyl-1H-imidazol-1-yl)acetone hydrochloride	1158410-33-3		5g	€365.50	2023-04-26
abcr	AB267012-10 g	1-(2-Methyl-1H-imidazol-1-yl)acetone hydrochloride	1158410-33-3		10g	€460.10	2023-04-26
Chemenu	CM486714-1g	1-(2-Methyl-1H-imidazol-1-yl)propan-2-one hydrochloride	1158410-33-3	97%	1g	$238	2023-01-04
Chemenu	CM486714-5g	1-(2-Methyl-1H-imidazol-1-yl)propan-2-one hydrochloride	1158410-33-3	97%	5g	$706	2023-01-04
Fluorochem	043521-10g	1-(2-methyl-1H-imidazol-1-yl)acetone hydrochloride	1158410-33-3	95%	10g	￡280.00	2022-02-28
Fluorochem	043521-5g	1-(2-methyl-1H-imidazol-1-yl)acetone hydrochloride	1158410-33-3	95%	5g	￡167.00	2022-02-28
Fluorochem	043521-1g	1-(2-methyl-1H-imidazol-1-yl)acetone hydrochloride	1158410-33-3	95%	1g	￡58.00	2022-02-28
eNovation Chemicals LLC	Y1254330-5g	1-(2-methyl-1H-imidazol-1-yl)acetone hydrochloride	1158410-33-3	95%	5g	$315	2024-06-06
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD588817-1g	1-(2-Methyl-1H-imidazol-1-yl)propan-2-one hydrochloride	1158410-33-3	97%	1g	￥1652.0	2023-04-05

1-(2-methyl-1H-imidazol-1-yl)acetone hydrochloride Related Literature

1. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
2. Fe3O4 nanosphere@microporous organic networks: enhanced anode performances in lithium ion batteries through carbonization†

Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
3. Distinct roles of SNARE-mimicking lipopeptides during initial steps of membrane fusion†

Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
4. Fate of nitrogen-15 in the subsequent growing season of greenhouse tomato plants (Lycopersicon esculentum Mill) as influenced by alternate partial root-zone irrigation

Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
5. Enabling non-flammable Li-metal batteries via electrolyte functionalization and interface engineering†

Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(2-methyl-1H-imidazol-1-yl)acetone hydrochloride

Comprehensive Overview of 1-(2-methyl-1H-imidazol-1-yl)acetone hydrochloride (CAS No. 1158410-33-3)

1-(2-methyl-1H-imidazol-1-yl)acetone hydrochloride (CAS No. 1158410-33-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its imidazole core and acetone derivative structure, plays a pivotal role in the synthesis of bioactive molecules. Its unique chemical properties make it a valuable intermediate in the development of novel therapeutic agents, particularly in the fields of drug discovery and medicinal chemistry.

The growing interest in 1-(2-methyl-1H-imidazol-1-yl)acetone hydrochloride is driven by its potential applications in targeting enzyme inhibition and receptor modulation. Researchers are increasingly exploring its utility in designing small-molecule inhibitors, which are critical for treating diseases such as cancer, inflammatory disorders, and neurological conditions. Its hydrochloride salt form enhances solubility, making it more suitable for in vitro and in vivo studies.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 1-(2-methyl-1H-imidazol-1-yl)acetone hydrochloride?" The synthesis typically involves the reaction of 2-methylimidazole with chloroacetone, followed by purification and salt formation. This process is optimized for high yield and purity, ensuring consistency in research applications. Another common query is: "How does 1-(2-methyl-1H-imidazol-1-yl)acetone hydrochloride interact with biological systems?" Studies suggest its imidazole ring facilitates hydrogen bonding and coordination with metal ions, which is crucial for its pharmacological activity.

In the context of green chemistry, researchers are investigating eco-friendly synthesis methods for 1-(2-methyl-1H-imidazol-1-yl)acetone hydrochloride. This aligns with the global push for sustainable drug development, reducing waste and energy consumption. Additionally, its stability under various pH conditions makes it a reliable candidate for formulation studies, addressing another hot topic in the pharmaceutical industry.

The compound's spectroscopic properties, including NMR and mass spectrometry data, are well-documented, aiding in its identification and quality control. Its molecular weight (approximately 174.63 g/mol) and melting point range are also critical parameters for researchers. These details are often sought after in academic publications and patent applications, highlighting its importance in intellectual property related to chemical innovations.

As the demand for precision medicine grows, 1-(2-methyl-1H-imidazol-1-yl)acetone hydrochloride is being studied for its role in personalized therapeutics. Its ability to serve as a building block for targeted drug delivery systems is particularly promising. This aligns with current trends in biotechnology, where molecular design is key to advancing patient-specific treatments.

In summary, 1-(2-methyl-1H-imidazol-1-yl)acetone hydrochloride (CAS No. 1158410-33-3) is a versatile compound with broad applications in pharmaceutical research. Its chemical stability, bioactivity, and synthetic accessibility make it a focal point for scientists exploring next-generation therapeutics. With ongoing advancements in computational chemistry and high-throughput screening, its potential continues to expand, addressing some of the most pressing challenges in modern healthcare.